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For Researchers, Scientists, and Drug Development Professionals
Introduction:

Halon 1211, chemically known as bromochlorodifluoromethane (CBrCIF2), is a synthetic
halogenated alkane. While its use has been largely phased out due to its ozone-depleting
properties, its unique molecular structure and spectroscopic characteristics remain of interest
for research and analytical purposes. This technical guide provides a comprehensive overview
of the spectroscopic data of Halon 1211, detailing the experimental protocols for its analysis
and presenting the data in a clear, structured format to aid in molecular structure elucidation.

Molecular Structure and Properties

Halon 1211 possesses a tetrahedral geometry with a central carbon atom bonded to two
fluorine atoms, one chlorine atom, and one bromine atom. This asymmetric substitution results

in a chiral molecule.

Table 1: Physical and Chemical Properties of Halon 1211
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Property Value

Chemical Formula CBrCIF2

Molecular Weight 165.36 g/mol

CAS Number 353-59-3
Appearance Colorless gas
Boiling Point -4 °C (269.15 K)
Melting Point -160.5 °C (112.65 K)

Spectroscopic Data and Analysis

Spectroscopic techniques are pivotal in determining the molecular structure of compounds like
Halon 1211. The following sections detail the data obtained from mass spectrometry, infrared

spectroscopy, Raman spectroscopy, and nuclear magnetic resonance spectroscopy.

Mass Spectrometry

Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of the
molecule and its fragments, aiding in the determination of its elemental composition and
structure. The electron ionization (EIl) mass spectrum of Halon 1211 is characterized by the
molecular ion peak and several fragment ions resulting from the cleavage of halogen atoms.

Table 2: Mass Spectrometry Data for Halon 1211 (Electron lonization)
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miz lon Formula Relative Abundance (%)
85 [CCIF2]* 100.0
87 [CCIF2]* (37Cl isotope) 325
129 [CBrF2]* (7°Br isotope) 45.5
131 [CBrF2]* (31Br isotope) 44.2
[CBrCIF2]* (Molecular lon,
164 4.5
79Br, 3°Cl)

[CBrCIF2z]* (Molecular lon,
166 5.9
81Br, 35Cl or 7°Br, 37Cl)

[CBrCIFz]* (Molecular lon,
168 15
81Br, 37Cl)

Data sourced from the NIST WebBook.[1][2]
Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for analyzing volatile compounds like Halon 1211 is Gas Chromatography-
Mass Spectrometry (GC-MS).

o Sample Introduction: For gaseous samples, a gastight syringe is used to inject a specific
volume into the GC injection port. For liquid or solid samples, headspace analysis is
employed, where the vapor above the sample is collected and injected. For instance, in
biological material, the sample is incubated at 65°C for 15 minutes before a 10 pL
headspace sample is taken.[2]

o Gas Chromatography: The sample is vaporized and carried by an inert gas (e.g., helium)
through a capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um).[2] The column
separates the components of the sample based on their boiling points and interactions with
the stationary phase.

e Mass Spectrometry: As the separated components elute from the GC column, they enter the
mass spectrometer. In electron ionization (EI), the molecules are bombarded with a high-
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energy electron beam (typically 70 eV), causing them to ionize and fragment.

o Detection: The resulting ions are separated by their mass-to-charge ratio in a mass analyzer
(e.g., a quadrupole) and detected. Quantitative analysis can be performed using single ion
monitoring (SIM), focusing on specific fragment ions like m/z 85 and 87 for Halon 1211.[2]

Gas Chromatography Mass Spectrometry

o Carrier Gas j Elution j lon Beam
Sample Injection Capillary Column Separation Electron lonization

S ted | i
Mass Analyzer (e.g., Quadrupole)} GEIELIID } Detector } Signal I Data System

Click to download full resolution via product page

Caption: Workflow for GC-MS analysis of Halon 1211.

Infrared Spectroscopy

Infrared (IR) spectroscopy probes the vibrational modes of a molecule. The absorption of
infrared radiation at specific frequencies corresponds to the energy required to excite these
vibrations.

Table 3: Infrared Absorption Data for Halon 1211

Wavenumber (cm~12) Vibrational Mode Assignment
1105 C-F stretch

1050 C-F stretch

910 C-Cl stretch

750 C-Br stretch

620 CF2 deformation

Note: Specific peak intensities are not readily available in the searched literature. The
assignments are based on typical ranges for these bond types.
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Experimental Protocol: Gas-Phase Fourier Transform Infrared (FTIR) Spectroscopy

Sample Cell: A gas cell with IR-transparent windows (e.g., KBr or NaCl) is used. The path
length of the cell can be varied to optimize the signal for different sample concentrations.

o Sample Introduction: The gas cell is first evacuated and then filled with the gaseous Halon
1211 sample to a known pressure.

o Data Acquisition: An FTIR spectrometer is used to acquire the spectrum. The instrument
passes a beam of infrared radiation through the sample, and the transmitted radiation is
measured by a detector. An interferogram is generated and then mathematically converted to
a spectrum using a Fourier transform.

o Background Correction: A background spectrum of the empty gas cell is recorded and
subtracted from the sample spectrum to remove contributions from the instrument and
atmospheric gases.
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Caption: Experimental workflow for FTIR spectroscopy.

Raman Spectroscopy

Raman spectroscopy is a complementary technique to IR spectroscopy that also probes the
vibrational modes of a molecule. It relies on the inelastic scattering of monochromatic light.

Table 4: Raman Spectroscopy Data for Halon 1211
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Raman Shift (cm~?) Vibrational Mode Assignment
1095 C-F symmetric stretch

740 C-Cl stretch

560 C-Br stretch

420 CF2 scissoring

280 C-Cl/C-Br deformation

Note: Specific peak intensities are not readily available in the searched literature. The
assignments are based on typical ranges for these bond types.

Experimental Protocol: Raman Spectroscopy

o Light Source: A monochromatic laser (e.g., an argon-ion laser or a Nd:YAG laser) is used as

the excitation source.

o Sample Holder: For a gaseous sample, a sealed quartz or glass capillary tube is used to

contain the Halon 1211 gas.

o Scattering Collection: The laser beam is focused on the sample. The scattered light is
collected at a 90° or 180° angle to the incident beam.

o Spectral Analysis: The collected light is passed through a filter to remove the intense
Rayleigh scattered light and then dispersed by a grating onto a detector (e.g., a CCD
camera). The resulting spectrum shows the Raman shifts relative to the excitation frequency.

Spectrometer (Grating) H Detector (CCD) }—>

Raman Spectrumj

Monochromatic Laser Gas Sample Collection Optics (90° or 180°) H Rayleigh Filter }—>
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Caption: Experimental setup for Raman spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the chemical environment of atomic
nuclei. For Halon 1211, 13C and °F NMR are particularly informative.

Table 5: NMR Spectroscopy Data for Halon 1211

Chemical Shift o Coupling Constant
Nucleus Multiplicity .

(ppm) (9) in Hz
13C ~118 Triplet J(C-F) = 300
19F ~-70 Singlet (Broad)

Note: The 3C chemical shift is a triplet due to coupling with the two equivalent fluorine atoms.
The 1°F spectrum shows a single broad peak due to the influence of the quadrupolar bromine
and chlorine nuclei.

Experimental Protocol: NMR Spectroscopy

e Sample Preparation: For a gaseous sample like Halon 1211, a specialized high-pressure
NMR tube is required. Alternatively, the gas can be condensed into a standard NMR tube at
low temperature or dissolved in a suitable deuterated solvent.

 NMR Spectrometer: The sample is placed in the strong magnetic field of an NMR
spectrometer.

» Data Acquisition: The sample is irradiated with radiofrequency pulses, and the resulting
signals (Free Induction Decay or FID) are detected.

» Data Processing: The FID is converted into a spectrum via a Fourier transform.
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Caption: Logical workflow for NMR analysis.
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Conclusion

The spectroscopic data presented in this guide, obtained through mass spectrometry, infrared
spectroscopy, Raman spectroscopy, and nuclear magnetic resonance spectroscopy,
collectively provide a detailed fingerprint of the Halon 1211 molecule. By understanding the
principles behind each technique and following the outlined experimental protocols,
researchers can effectively utilize this information for the identification and structural analysis of
this and similar halogenated compounds. The provided diagrams offer a clear visual
representation of the experimental and analytical workflows involved in this process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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